Cas no 865759-25-7 (Trelagliptin)

• Product Name: Trelagliptin
• CAS No: 865759-25-7
• MF: C₁₈H₂₀FN₅O₂
• MW: 357.382106781006
• MDL: MFCD22572746
• CID: 1095720
• PubChem ID: 15983988
• Update Time: 2025-08-02

Trelagliptin Chemical and Physical Properties

Names and Identifiers

• Trelagliptin
• Trelagliptin(syr472)
• Benzonitrile, 2-[[6-[(3R)-3-amino-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H) -pyrimidinyl]methyl]-4-fluoro-
• Trelagliptin (R)-2-[[6-(3-Aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl]methyl]-4-fluorobenzonitrile
• (S)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-fluorobenzonitrile
• Trelagliptin Isomer Impurity
• Trelagliptin free base
• 2-[[6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]-4-fluorobenzonitrile
• Trelagliplin
• SYR 472
• SYR-472
• Trelagliptin (USAN)
• UNII-Q836OWG55H
• Trelagliptin IMpurity
• 2-[[6-[(3R)-3-Amino-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-4-fluorobenzonitrile (ACI)
• (R)-2-[[6-(3-AMinopiperidin-1-yl)-3-Methyl-2,4-dioxo-3,4-dihydropyriMidin-1(2H)-yl]Methyl]-4-fluorobenzonitrile
• 5078B
• CS-1041
• NCGC00378845-01
• (R)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-fluorobenzonitrile.
• (R)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-fluorobenzonitrile
• BENZONITRILE,2-[[6-[(3R)-3-AMINO-1-PIPERIDINYL]-3,4-DIHYDRO-3-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL]METHYL]-4-FLUORO-
• 2-((6-((3R)-3-Aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)- yl)methyl)-4-fluorobenzonitrile
• 2-((6-((3R)-3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl)-4-fluorobenzonitrile
• TRELAGLIPTIN [INN]
• AS-75009
• 2-[6-(3-Aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-ylmethyl]-4-fluorobenzonitrile
• NS00133765
• 2-((6-((3R)-3-AMINOPIPERIDIN-1-YL)-3-METHYL-2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)METHYL)-4-FLUOROBENZONITRILE
• s7513
• (R)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4 dioxo-3,4-dihydropyrimidin-1(2h)-yl) methyl)-4-fluorobenzonitrile
• 865759-25-7
• AKOS026674097
• BENZONITRILE, 2-((6-((3R)-3-AMINO-1-PIPERIDINYL)-3,4-DIHYDRO-3-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL)METHYL)-4-FLUORO-
• DTXSID00235678
• DTXCID30158169
• 2-[[6-[(3~{R})-3-azanylpiperidin-1-yl]-3-methyl-2,4-bis(oxidanylidene)pyrimidin-1-yl]methyl]-4-fluoranyl-benzenecarboni trile
• Trelagliptin(SYR-472)
• CHEBI:134715
• BDBM50335784
• NSC-802901
• CHEMBL1650443
• TRELAGLIPTIN [WHO-DD]
• SCHEMBL175726
• Trelagliptin [USAN]
• Q836OWG55H
• 865759-25-7 (free base)
• 2-({6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl}methyl)-4-fluorobenzonitrile
• TRELAGLIPTIN [MI]
• AC-30279
• trelagliptina
• Trelagliptin [USAN:INN]
• 6RL
• Benzonitrile, 2-((6-((3R)-3-amino-1-piperidinyl)-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)- pyrimidinyl)methyl)-4-fluoro-
• HY-15408
• 2-[[6-[(3~{R})-3-azanylpiperidin-1-yl]-3-methyl-2,4-bis(oxidanylidene)pyrimidin-1-yl]methyl]-4-fluoranyl-benzenecarboni
• 2-({6-[(3R)-3-Aminopiperidin-1-yl]-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl}methyl)-4-fluorobenzonitrile
• CCG-268122
• NSC802901
• Q27287099
• MFCD22572746
• trelagliptinum
• EX-A470
• trelagliptine
• DB15323
• D10178

• MDL： MFCD22572746
• Inchi： 1S/C18H20FN5O2/c1-22-17(25)8-16(23-6-2-3-15(21)11-23)24(18(22)26)10-13-7-14(19)5-4-12(13)9-20/h4-5,7-8,15H,2-3,6,10-11,21H2,1H3/t15-/m1/s1
• InChI Key： IWYJYHUNXVAVAA-OAHLLOKOSA-N
• SMILES： C(C1C=C(F)C=CC=1C#N)N1C(=O)N(C)C(=O)C=C1N1CCC[C@@H](N)C1

Computed Properties

• Exact Mass: 357.16000
• Monoisotopic Mass: 357.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 519.0±60.0°C at 760 mmHg
• Flash Point: 267.7±32.9 °C
• PSA: 97.05000
• LogP: 1.29888

Trelagliptin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical additives Functional Additives

Additional information on Trelagliptin

Comprehensive Overview of Trelagliptin (CAS No. 865759-25-7): Mechanism, Applications, and Future Perspectives

Trelagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, has garnered significant attention in the pharmaceutical industry due to its efficacy in managing type 2 diabetes mellitus (T2DM). With the CAS number 865759-25-7, this compound is recognized for its long-acting properties, offering patients a convenient once-weekly dosing regimen. The rise in global diabetes prevalence has fueled interest in innovative antidiabetic agents, positioning Trelagliptin as a promising therapeutic option.

The mechanism of Trelagliptin revolves around its ability to inhibit DPP-4, an enzyme responsible for degrading incretin hormones such as GLP-1 (glucagon-like peptide-1) and GIP (glucose-dependent insulinotropic polypeptide). By prolonging the activity of these hormones, Trelagliptin enhances insulin secretion and suppresses glucagon release, thereby improving glycemic control. This targeted approach minimizes the risk of hypoglycemia, a common concern with older antidiabetic drugs like sulfonylureas.

Recent studies highlight the cardiovascular safety profile of Trelagliptin, addressing a critical concern among healthcare providers and patients. Unlike some DPP-4 inhibitors linked to heart failure risks, Trelagliptin has demonstrated neutral cardiovascular outcomes in clinical trials. This aligns with the growing demand for diabetes drugs with cardio-protective benefits, a trending topic in endocrinology research.

From a pharmacokinetic perspective, Trelagliptin boasts a half-life of approximately 50 hours, enabling sustained DPP-4 inhibition with weekly administration. This contrasts sharply with daily-dosed alternatives like Sitagliptin or Linagliptin, offering improved patient adherence. The oral bioavailability of Trelagliptin exceeds 80%, and it undergoes minimal hepatic metabolism, reducing potential drug-drug interactions—a key consideration for polypharmacy in elderly populations.

The synthesis of Trelagliptin (CAS 865759-25-7) involves a multi-step process, including chiral resolution to achieve its optically active form. Patent landscapes reveal ongoing innovations in cost-effective manufacturing, particularly in optimizing green chemistry principles. Environmental sustainability in pharmaceutical production is a hot-button issue, making Trelagliptin's synthetic routes a subject of industrial interest.

Emerging research explores Trelagliptin's potential beyond diabetes, such as in non-alcoholic steatohepatitis (NASH) and Alzheimer’s disease, where DPP-4 inhibition may modulate inflammatory pathways. These investigations tap into the broader narrative of drug repurposing, a strategy gaining traction amid rising R&D costs in the pharma sector.

In conclusion, Trelagliptin (CAS 865759-25-7) represents a paradigm shift in T2DM management, combining efficacy, safety, and dosing convenience. As the medical community prioritizes personalized diabetes care, this DPP-4 inhibitor is poised to remain a cornerstone therapy, with its applications potentially expanding into other metabolic disorders.